4-(2-{[(tert-Butoxycarbonyl)amino]methyl}-3-fluorophenoxy)-3-methoxybenzoic acid

• IUPAC Name: 4-[3-fluoro-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenoxy]-3-methoxybenzoic acid
• InChI: InChI=1S/C20H22FNO6/c1-20(2,3)28-19(25)22-11-13-14(21)6-5-7-15(13)27-16-9-8-12(18(23)24)10-17(16)26-4/h5-10H,11H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: TYUWQCQDGSXXEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=C(C=CC=C1F)OC2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C20H22FNO6
• Molecular Weight: 391.4 g/mol

Description

The compound “4-(2-{[(tert-Butoxycarbonyl)amino]methyl}-3-fluorophenoxy)-3-methoxybenzoic acid” is a complex organic molecule. It contains a benzoic acid group, a methoxy group, a fluorophenoxy group, and a tert-butoxycarbonyl amino group. The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis, particularly for amines.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The tert-butoxycarbonyl group would add steric bulk to the molecule, potentially affecting its reactivity.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the various functional groups. For example, the benzoic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The Boc group could be removed under acidic conditions to reveal a free amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the carboxylic acid and the ether could increase its solubility in polar solvents.

Scientific Research Applications

Protein Assembly

This compound is used as a reactant for protein assembly directed by synthetic molecular recognition motifs. .

Antibiotic and Hemolytic Activities

It is involved in the solid-phase synthesis of gramicidin S cyclic analogs, which have antibiotic and hemolytic activities. .

Hepatitis C Virus Protease Inhibitor

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Vasopressin Receptor Agonists

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Antimicrobial Properties

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Agricultural Science

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Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. It’s always important to refer to the material safety data sheet (MSDS) for specific safety information.

Future Directions

The future directions for this compound would likely depend on its potential applications. Compounds with similar structures are often used in the synthesis of pharmaceuticals or other biologically active compounds, so it’s possible that this compound could have similar uses.

Mechanism of Action

Mode of Action

It is known that the compound contains a tert-butoxycarbonyl (boc) group, which is commonly used in organic synthesis to protect amines . The Boc group can be removed under acidic conditions, revealing the amine which can then interact with its targets .

Biochemical Pathways

The compound’s structure suggests it may be involved in pathways related to amine function, given the presence of the Boc-protected amine group .

Action Environment

Factors such as pH could potentially affect the stability of the Boc group and thus the compound’s overall activity .